Cas no 1782617-56-4 (tert-butyl 4-(1-aminocyclopentyl)piperidine-1-carboxylate)

• Product Name: tert-butyl 4-(1-aminocyclopentyl)piperidine-1-carboxylate
• CAS No: 1782617-56-4
• MF: C₁₅H₂₈N₂O₂
• MW: 268.395024299622
• CID: 6016928
• PubChem ID: 83488925
• Update Time: 2025-10-28

tert-butyl 4-(1-aminocyclopentyl)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 4-(1-aminocyclopentyl)piperidine-1-carboxylate
• EN300-1878727
• 1782617-56-4

• Inchi： 1S/C15H28N2O2/c1-14(2,3)19-13(18)17-10-6-12(7-11-17)15(16)8-4-5-9-15/h12H,4-11,16H2,1-3H3
• InChI Key： XSVNLQHTRJVZJC-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCC(CC1)C1(CCCC1)N)=O

Computed Properties

• Exact Mass: 268.215078140g/mol
• Monoisotopic Mass: 268.215078140g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 322
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 55.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxylic acids

Additional information on tert-butyl 4-(1-aminocyclopentyl)piperidine-1-carboxylate

Professional Introduction to Tert-butyl 4-(1-aminocyclopentyl)piperidine-1-carboxylate (CAS No. 1782617-56-4)

Tert-butyl 4-(1-aminocyclopentyl)piperidine-1-carboxylate, with the chemical identifier CAS No. 1782617-56-4, is a compound of significant interest in the field of pharmaceutical chemistry and drug development. This molecule, characterized by its complex piperidine and cyclopentyl amine substituents, has garnered attention for its potential applications in the synthesis of bioactive molecules and as a building block for more intricate pharmacophores.

The structure of tert-butyl 4-(1-aminocyclopentyl)piperidine-1-carboxylate incorporates a tert-butyl group at the carboxyl position, which enhances the lipophilicity and metabolic stability of the molecule. This feature is particularly valuable in medicinal chemistry, where optimizing pharmacokinetic properties is crucial for drug efficacy and safety. The presence of the cyclopentyl ring and the primary amine at the 1-position further contributes to the compound's versatility, allowing for diverse functionalization and derivatization strategies.

In recent years, there has been a growing interest in the development of novel therapeutic agents targeting central nervous system (CNS) disorders. The piperidine scaffold, a common motif in many CNS-active drugs, is known for its ability to cross the blood-brain barrier effectively. The incorporation of a cyclopentyl group into this framework can modulate receptor binding affinity and selectivity, making it an attractive scaffold for designing new drugs.

One of the most compelling aspects of tert-butyl 4-(1-aminocyclopentyl)piperidine-1-carboxylate is its potential as a precursor for more complex molecules. For instance, researchers have explored its use in the synthesis of small-molecule inhibitors targeting enzymes involved in neurodegenerative diseases. The primary amine functionality can be readily modified through various coupling reactions, such as amide or urea bond formation, allowing for the creation of peptidomimetics with enhanced binding properties.

Recent studies have highlighted the importance of structure-activity relationships (SAR) in optimizing drug candidates. The tert-butyl group in tert-butyl 4-(1-aminocyclopentyl)piperidine-1-carboxylate plays a critical role in determining its overall pharmacological profile. By systematically varying this substituent or introducing other lipophilic groups, researchers can fine-tune key parameters such as solubility, permeability, and metabolic stability.

The cyclopentyl ring also contributes significantly to the compound's behavior. It can influence both steric hindrance around binding pockets and electronic properties through its aromaticity or conjugation with other functional groups. This dual functionality makes it an ideal candidate for designing molecules with high specificity and potency.

In addition to its applications in CNS drug discovery, tert-butyl 4-(1-aminocyclopentyl)piperidine-1-carboxylate has shown promise in other therapeutic areas. Its structural features make it suitable for developing compounds targeting inflammatory pathways, pain management, and even oncology. The ability to modify both the piperidine and cyclopentyl moieties allows for a wide range of chemical diversity, enabling researchers to explore multiple pharmacological targets simultaneously.

The synthesis of tert-butyl 4-(1-aminocyclopentyl)piperidine-1-carboxylate typically involves multi-step organic transformations, starting from commercially available precursors such as tert-butanol and cyclopentanone derivatives. Key steps often include ring formation reactions like cyclization or condensation processes, followed by functional group modifications to introduce the desired substituents. Advanced synthetic techniques such as transition metal-catalyzed reactions can be employed to enhance efficiency and yield.

The compound's purity and stability are critical factors that must be carefully controlled during synthesis and storage. Analytical techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry (MS) are routinely used to confirm structural integrity and assess impurity profiles. These methods ensure that the final product meets the stringent requirements for preclinical and clinical studies.

The growing body of research on derivatives of tert-butyl 4-(1-aminocyclopentyl)piperidine-1-carboxylate underscores its importance as a versatile intermediate in drug discovery. For example, modifications at the amine position have led to novel compounds with improved binding affinities for receptors such as serotonin or dopamine transporters. Similarly, alterations at the carboxyl terminus have resulted in molecules with enhanced metabolic stability and reduced toxicity.

In conclusion, Tert-butyl 4-(1-aminocyclopentyl)piperidine-1-carboxylate (CAS No. 1782617-56-4) represents a valuable asset in pharmaceutical research due to its structural complexity and functional diversity. Its potential applications span multiple therapeutic areas, particularly those involving CNS disorders, inflammation, pain management, and oncology. Continued exploration of its derivatives will likely yield novel bioactive molecules with significant clinical implications.